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Compound of Interest

Compound Name: 6-Hydroxychlorzoxazone

Cat. No.: B195315

This guide provides immediate safety, handling, and disposal protocols for 6-
Hydroxychlorzoxazone, tailored for research scientists and drug development professionals.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment

6-Hydroxychlorzoxazone presents several health hazards that necessitate the use of
appropriate personal protective equipment (PPE) to minimize exposure risks. The compound is
classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.

[1][2]

Summary of Hazards and Required PPE:
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Recommended Personal

Hazard Statement GHS Classification Protective Equipment
(PPE)
) o Standard laboratory coat,
Harmful if swallowed Acute toxicity - oral 4 .
nitrile gloves
Causes skin irritation[1][2] Skin irritation 2 Nitrile gloves, laboratory coat

. o Safety glasses with side
Causes serious eye irritation[1]

2] Eye irritation 2A shields or chemical splash
goggles

May cause respiratory N95 dust mask or work in a

o STOT SE 3 N _

irritation[1][2] certified chemical fume hood

Safe Handling and Operational Protocol

1.

Engineering Controls:

When handling the solid form of 6-Hydroxychlorzoxazone, all weighing and aliquoting must
be conducted in a certified chemical fume hood to avoid inhalation of the powder.

A safety shower and eyewash station must be readily accessible in the immediate work area.
. Personal Protective Equipment (PPE):

Gloves: Always wear nitrile gloves. Inspect gloves for any tears or punctures before use.
Change gloves immediately if they become contaminated.

Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95
respirator is required if a fume hood is not available.[3]

Lab Coat: A full-length laboratory coat should be worn and buttoned to protect from skin
contact.

. Procedural Steps for Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

Weighing: Carefully weigh the desired amount of 6-Hydroxychlorzoxazone in a fume hood.
Use a spatula to transfer the solid and avoid generating dust.

Dissolving: If preparing a solution, add the solvent to the solid slowly. 6-
Hydroxychlorzoxazone is soluble in methanol and slightly soluble in DMSO.[4]

Post-Handling: After handling, thoroughly wash hands with soap and water. Clean all
contaminated surfaces with an appropriate solvent and then wipe down with a damp cloth.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal of 6-Hydroxychlorzoxazone and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a
designated, clearly labeled hazardous waste container.

Liquid waste (solutions of 6-Hydroxychlorzoxazone) should be collected in a separate,
compatible, and clearly labeled hazardous waste container.
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2. Labeling:

» All waste containers must be labeled with "Hazardous Waste," the full chemical name "6-
Hydroxychlorzoxazone," and the specific hazard characteristics (e.g., "Toxic," "Irritant").

3. Storage:

» Store hazardous waste containers in a designated satellite accumulation area that is secure
and away from general laboratory traffic.

o Ensure containers are tightly sealed to prevent leaks or spills.
4. Final Disposal:

» Disposal of chemical waste must be handled by a licensed professional waste disposal
company.[1] Contact your institution's Environmental Health and Safety (EH&S) office to

arrange for pickup and disposal.

Experimental Workflow for Safe Handling and
Disposal
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Workflow for Safe Handling and Disposal of 6-Hydroxychlorzoxazone
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Caption: Workflow for Safe Handling and Disposal of 6-Hydroxychlorzoxazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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